ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-(furan-2-carbonyloxy)acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H14N2O6S/c1-3-20-13(19)11-8(2)15-14(23-11)16-10(17)7-22-12(18)9-5-4-6-21-9/h4-6H,3,7H2,1-2H3,(H,15,16,17)
• InChI Key: FNVFIXGDJAXZBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)COC(=O)C2=CC=CO2)C
• Molecular Formula: C14H14N2O6S
• Molecular Weight: 338.34 g/mol

Description

Ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thiazole derivative that has shown promising results in various studies, particularly in the field of biochemistry and physiology.

Mechanism of Action

The exact mechanism of action of ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in bacterial growth, inflammation, and cancer cell proliferation. It has been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of prostaglandins that cause inflammation. It has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair in cancer cells.
Biochemical and Physiological Effects
Ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate has been shown to have various biochemical and physiological effects. It can inhibit the growth of various bacterial strains, as well as the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells. Additionally, it has been shown to have antioxidant properties and can scavenge free radicals, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate in lab experiments is its broad-spectrum antimicrobial activity. It can inhibit the growth of various bacterial strains, making it a useful tool for studying bacterial infections. Additionally, its potential as an anti-inflammatory and anticancer agent makes it a valuable tool for studying these conditions. However, one limitation of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on some cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate. One area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand its mechanism of action and to identify its molecular targets. Further studies are also needed to evaluate its potential as an anti-inflammatory and anticancer agent in vivo. Finally, its potential toxicity needs to be further evaluated to determine its safety for use in humans.
Conclusion
In conclusion, ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a thiazole derivative that has shown promising results in various scientific studies. It has broad-spectrum antimicrobial activity, can inhibit the production of pro-inflammatory cytokines, and can induce apoptosis in cancer cells. However, further studies are needed to fully understand its mechanism of action and to evaluate its potential as an anti-inflammatory and anticancer agent in vivo.

Synthesis Methods

Ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate can be synthesized using a two-step process. The first step involves the reaction of 2-amino-4-methyl-5-thiazolecarboxylic acid with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-amino-4-methyl-5-thiazolecarboxylate. In the second step, the ethyl 2-amino-4-methyl-5-thiazolecarboxylate is reacted with 2-furoyl chloride in the presence of a base such as pyridine to form ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate.

Scientific Research Applications

Ethyl 2-{[(2-furoyloxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial properties and can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been studied for its potential as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, it has been shown to have potential as an anticancer agent, as it can induce apoptosis in cancer cells.